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Compound of Interest

Compound Name: Hexythiazox (Standard)

Cat. No.: B15622700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of the Hexythiazox analytical standard. The information is curated to support

research, development, and quality control activities involving this selective acaricide. Data is

presented in a structured format for clarity and ease of comparison, supplemented by detailed

experimental methodologies and visual diagrams to illustrate key processes and concepts.

Physicochemical Properties of Hexythiazox
The following table summarizes the key physicochemical properties of the Hexythiazox

analytical standard.
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Property Value Reference(s)

Chemical Structure

(4RS,5RS)-5-(4-chlorophenyl)-

N-cyclohexyl-4-methyl-2-oxo-

1,3-thiazolidine-3-carboxamide

[1]

Molecular Formula C₁₇H₂₁ClN₂O₂S [1]

Molecular Weight 352.88 g/mol [1]

Physical State White to beige colored powder [1]

Melting Point 108.0-108.5 °C

Boiling Point Decomposes before boiling

Vapor Pressure <1.333 × 10⁻⁶ Pa at 20°C

Water Solubility 0.1 mg/L at 20°C (pH 7) [2]

Solubility in Organic Solvents

(at 20°C)

Acetone: >160 g/L,

Chloroform: >1379 g/L,

Methanol: >20.6 g/L, Xylene:

>362 g/L

Octanol-Water Partition

Coefficient (log Kow)
2.67 at 25°C

pKa
Not applicable (no dissociable

protons)

Experimental Protocols
While specific, detailed experimental protocols for the Hexythiazox analytical standard are not

publicly available, the methodologies outlined below are based on internationally recognized

OECD guidelines, which are standard for the determination of these physicochemical

properties.

Determination of Melting Point (Based on OECD
Guideline 102)
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The melting point of Hexythiazox is determined using the capillary tube method.[3][4][5][6] A

small amount of the finely powdered analytical standard is packed into a capillary tube. The

tube is then placed in a calibrated heating apparatus. The temperature is raised at a slow,

controlled rate. The melting point is recorded as the temperature at which the substance is

observed to transition from a solid to a liquid. The melting range is the temperature range from

the initial melting point to the final melting point.

Determination of Vapor Pressure (Based on OECD
Guideline 104)
The vapor pressure of Hexythiazox can be determined using the gas saturation method.[7][8]

[9] A stream of inert gas is passed through or over the substance at a known flow rate and

constant temperature. The gas becomes saturated with the vapor of the substance. The

amount of substance transported by the gas is determined by trapping the vapor and

quantifying it using a suitable analytical technique, such as gas chromatography. The vapor

pressure is then calculated from the amount of substance transported and the volume of gas

used.

Determination of Water and Solvent Solubility (Based on
Shake-Flask Method)
The solubility of Hexythiazox in water and organic solvents is determined using the shake-flask

method.[2][10][11][12][13] An excess amount of the analytical standard is added to a flask

containing the solvent of interest. The flask is then agitated at a constant temperature for a

prolonged period to ensure that equilibrium is reached. After equilibration, the solution is filtered

to remove any undissolved solid. The concentration of Hexythiazox in the clear filtrate is then

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Determination of Octanol-Water Partition Coefficient (log
Kow) (Based on OECD Guideline 107)
The octanol-water partition coefficient (Kow) is a measure of the lipophilicity of a compound

and is determined using the shake-flask method.[14][15][16][17][18] A solution of Hexythiazox

in n-octanol (pre-saturated with water) is shaken with a volume of water (pre-saturated with n-
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octanol) in a separatory funnel. The mixture is agitated until equilibrium is reached. The two

phases are then separated, and the concentration of Hexythiazox in both the n-octanol and

water phases is determined by HPLC. The partition coefficient is calculated as the ratio of the

concentration in the octanol phase to the concentration in the aqueous phase.

Visualizations
Mode of Action: Inhibition of Chitin Synthesis
Hexythiazox acts as a mite growth regulator by inhibiting chitin synthesis, a crucial process for

the formation of the mite's exoskeleton.[1][19][20] Its primary target is the enzyme Chitin

Synthase 1 (CHS1).[19][21] By inhibiting this enzyme, Hexythiazox disrupts the molting

process in mite larvae and nymphs, leading to their mortality.
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Caption: Hexythiazox mode of action targeting Chitin Synthase 1.

Experimental Workflow: Determination of Octanol-Water
Partition Coefficient (log Kow)
The following diagram illustrates a typical workflow for determining the octanol-water partition

coefficient using the shake-flask method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/385.htm
https://www.benchchem.com/pdf/Application_Notes_Hexythiazox_for_Mite_Resistance_Management_in_Ornamental_Plant_Production.pdf
https://irac-online.org/active-ingredient/hexythiazox/
https://www.benchchem.com/pdf/Application_Notes_Hexythiazox_for_Mite_Resistance_Management_in_Ornamental_Plant_Production.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124130/
https://www.benchchem.com/product/b15622700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Water-Saturated
n-Octanol and

Octanol-Saturated Water

Prepare Hexythiazox
Solution in
n-Octanol

Mix Hexythiazox Solution
and Saturated Water
in Separatory Funnel

Shake to Equilibrate

Separate Aqueous and
Octanol Phases

Analyze Aqueous Phase
(HPLC)

Analyze Octanol Phase
(HPLC)

Calculate log Kow

End

Click to download full resolution via product page

Caption: Workflow for log Kow determination by the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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